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Cat. No.: B11817387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanthanum acetate, a salt of the rare earth element lanthanum and acetic acid, is a compound

of significant interest, particularly in the pharmaceutical industry as a phosphate binder for the

treatment of hyperphosphatemia in patients with end-stage renal disease. Its hydrated form,

specifically lanthanum acetate sesquihydrate (La(CH₃COO)₃·1.5H₂O), is a common state for

this compound.[1][2] The efficacy and safety of lanthanum-based drugs are intrinsically linked

to their physicochemical properties, which are in turn determined by the methods of synthesis

and purification. This technical guide provides an in-depth overview of the synthesis and

characterization of lanthanum acetate sesquihydrate, offering detailed experimental protocols

and data for researchers and professionals in drug development and materials science.

Synthesis of Lanthanum Acetate Sesquihydrate
The synthesis of lanthanum acetate can be achieved through several routes, primarily involving

the reaction of a lanthanum precursor with acetic acid. The choice of precursor and reaction

conditions can influence the purity, yield, and crystalline form of the final product.

Common Synthesis Routes
From Lanthanum Oxide: A straightforward and common method involves the reaction of

lanthanum(III) oxide (La₂O₃) with acetic acid.[1][3][4][5] The reaction stoichiometry is as
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follows: La₂O₃ + 6CH₃COOH → 2La(CH₃COO)₃ + 3H₂O[3]

From Lanthanum Carbonate: Another approach starts with lanthanum carbonate

(La₂(CO₃)₃), which is first dissolved in nitric acid to form lanthanum nitrate. After purification,

the lanthanum nitrate is converted to a refined lanthanum carbonate using an agent like

ammonium bicarbonate. This refined carbonate is then reacted with acetic acid to yield

lanthanum acetate.[6]

Ion-Exchange Method: For high-purity applications, an ion-exchange method can be

employed. This process starts with a rare earth chloride solution, which is passed through a

strong cationic ion-exchange resin. The lanthanum fraction is then eluted, precipitated as

lanthanum oxalate, and subsequently fired to produce high-purity lanthanum oxide. This

oxide is then dissolved in acetic acid to crystallize lanthanum acetate.[1][7]

Experimental Protocol: Synthesis from Lanthanum
Oxide
This protocol details the synthesis of lanthanum acetate from lanthanum oxide and acetic acid.

Materials:

Lanthanum(III) oxide (La₂O₃, high purity)

Glacial acetic acid (CH₃COOH)

Deionized water

Procedure:

A stoichiometric amount of lanthanum(III) oxide is weighed and placed in a reaction

vessel.

An excess of acetic acid (e.g., 50% aqueous solution) is slowly added to the lanthanum

oxide with constant stirring.[3] The reaction is exothermic and should be controlled.

The mixture is heated gently (e.g., at 150°C) and stirred until the lanthanum oxide is

completely dissolved, forming a clear solution of lanthanum acetate.[1][4][5]
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The resulting solution is then concentrated by evaporation at a low temperature to induce

crystallization.[7]

The formed crystals are collected by filtration.

The crystals are washed with a small amount of cold deionized water to remove any

excess acetic acid.

The final product, lanthanum acetate sesquihydrate, is dried in an oven at a controlled

temperature (e.g., 65°C) overnight to obtain a stable hydrated form.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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